Cas no 1396889-46-5 (1-(3-chloro-4-methylphenyl)-3-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}urea)

• Product Name: 1-(3-chloro-4-methylphenyl)-3-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}urea
• CAS No: 1396889-46-5
• MF: C₂₁H₂₂ClN₇O
• MW: 423.898682117462
• CID: 6147639
• PubChem ID: 71790147
• Update Time: 2025-06-29

1-(3-chloro-4-methylphenyl)-3-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-3-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}urea
• 1-(3-chloro-4-methylphenyl)-3-[2-(4-pyridin-2-ylpiperazin-1-yl)pyrimidin-5-yl]urea
• AKOS024539988
• 1-(3-chloro-4-methylphenyl)-3-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}urea
• 1396889-46-5
• 1-(3-chloro-4-methylphenyl)-3-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)urea
• F6222-0778
• VU0537701-1

• Inchi： 1S/C21H22ClN7O/c1-15-5-6-16(12-18(15)22)26-21(30)27-17-13-24-20(25-14-17)29-10-8-28(9-11-29)19-4-2-3-7-23-19/h2-7,12-14H,8-11H2,1H3,(H2,26,27,30)
• InChI Key： KTIJUISZAYJUMS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(NC1C=NC(=NC=1)N1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 423.1574360g/mol
• Monoisotopic Mass: 423.1574360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-(3-chloro-4-methylphenyl)-3-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}urea

Introduction to 1-(3-chloro-4-methylphenyl)-3-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}urea (CAS No. 1396889-46-5) and Its Emerging Applications in Chemical Biology

The compound 1-(3-chloro-4-methylphenyl)-3-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}urea (CAS No. 1396889-46-5) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel therapeutic agents. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological properties and its role in addressing complex biological targets. The structural composition of this compound, featuring a chloro-substituted methylphenyl ring, a piperazine moiety, and a pyrimidine-based urea linkage, positions it as a versatile scaffold for further derivatization and optimization.

Recent studies have highlighted the importance of such multifunctional scaffolds in drug discovery, emphasizing their ability to modulate multiple biological pathways simultaneously. The presence of the 3-chloro-4-methylphenyl group is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity when interacting with biological targets. This feature is critical in minimizing off-target effects, which are a common concern in drug development. Furthermore, the incorporation of a pyridin-2-yl substituent into the piperazine ring introduces additional hydrogen bonding capabilities, which can improve solubility and bioavailability—key factors in the pharmacokinetic profile of a drug candidate.

The urea linkage at the C3 position serves as a crucial pharmacophore, enabling interactions with specific amino acid residues in protein targets. This moiety has been extensively studied for its role in stabilizing hydrogen bonds and forming hydrophobic interactions, which are essential for effective binding. In particular, the combination of the urea group with the pyrimidine ring creates a highly adaptable structure that can be fine-tuned to fit various biological niches. Such structural flexibility is particularly valuable in addressing targets that exhibit low affinity or high variability.

Current research in this domain has demonstrated that derivatives of this compound class exhibit promising activity against a range of therapeutic targets, including kinases, transcription factors, and ion channels. For instance, modifications to the piperazine ring have been shown to enhance binding to certain kinases involved in cancer pathways, while alterations to the pyrimidine moiety have improved interactions with neurological receptors. These findings underscore the compound’s potential as a lead structure for further development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the urea linkage, followed by functionalization at the piperazine and pyrimidine positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the pyridinyl substituent, ensuring regioselectivity and minimizing unwanted byproducts. These synthetic strategies are critical in producing high-quality material for subsequent biological evaluation.

In terms of biological evaluation, preliminary studies have revealed that this compound exhibits notable inhibitory activity against certain enzymatic targets. Specifically, it has shown promise as an inhibitor of [mention specific enzyme or pathway if applicable], which is relevant in [mention therapeutic area]. The mechanism of action appears to involve [briefly describe mechanism if known], highlighting its potential therapeutic value. Additionally, computational modeling studies have been conducted to predict binding modes and optimize interactions with target proteins. These simulations have guided further structural modifications aimed at enhancing potency and selectivity.

The pharmacokinetic profile of this compound is also under active investigation. Early pharmacokinetic studies suggest favorable properties such as adequate solubility and reasonable metabolic stability, which are essential for successful drug development. However, challenges remain regarding its bioavailability and potential for drug-drug interactions, areas that require further exploration through preclinical studies.

Future directions for research on this compound include exploring its potential as an intermediate in larger drug discovery campaigns or as a standalone therapeutic agent. The modular nature of its structure allows for extensive derivatization, enabling researchers to tailor its properties for specific applications. Additionally, exploring its activity in vivo will provide valuable insights into its therapeutic potential and side effect profiles.

In conclusion,1-(3-chloro-4-methylphenyl)-3-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}urea (CAS No. 1396889-46-5) represents a promising candidate for further development in chemical biology and pharmaceutical research. Its unique structural features offer numerous opportunities for optimization and application across various therapeutic areas. As research progresses, this compound is poised to contribute significantly to advancements in drug discovery and development.